3-[4-(Piperidin-1-ylsulfonyl)phenyl]propanoic acid

• IUPAC Name: 3-(4-piperidin-1-ylsulfonylphenyl)propanoic acid
• InChI: InChI=1S/C14H19NO4S/c16-14(17)9-6-12-4-7-13(8-5-12)20(18,19)15-10-2-1-3-11-15/h4-5,7-8H,1-3,6,9-11H2,(H,16,17)
• InChI Key: GXSQIIWCZQSTIN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)CCC(=O)O
• Molecular Formula: C14H19NO4S
• Molecular Weight: 297.37 g/mol

Description

3-[4-(Piperidin-1-ylsulfonyl)phenyl]propanoic acid, also known as 3-(4-piperidin-1-ylsulfonylphenyl)propionic acid, is an organic chemical compound that has become increasingly important in the field of biochemistry and biotechnology due to its ability to bind to certain proteins. This compound has been studied extensively in recent years, and has been found to have a wide range of applications in scientific research, including its use as a probe for the study of protein-protein interactions, and as a therapeutic agent.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One study focused on the synthesis and antimicrobial activity of N-substituted derivatives of compounds bearing the piperidin-1-ylsulfonyl motif. These compounds showed moderate to high activity against both Gram-negative and Gram-positive bacteria, highlighting their potential as leads for developing new antimicrobial agents (Khalid et al., 2016).

Anticancer Applications

Another research avenue explored derivatives of 3-[4-(Piperidin-1-ylsulfonyl)phenyl]propanoic acid for anticancer activity. For instance, novel 1,2-dihydropyridines, thiophenes, and thiazole derivatives containing a sulfone moiety demonstrated promising in vitro anticancer activity against human breast cancer cell lines, with some compounds outperforming the reference drug Doxorubicin in terms of IC50 values (Al-Said et al., 2011).

Novel Compound Synthesis

The synthesis of new propanamide derivatives incorporating the 4-piperidinyl-1,3,4-oxadiazole motif was undertaken to evaluate their anticancer potential. These synthesized compounds showed varying degrees of efficacy in anticancer assays, indicating the importance of the piperidin-1-ylsulfonyl group in modulating biological activity (Rehman et al., 2018).

Chemical Properties and Applications

Research into the solvent properties of piperidinium ionic liquids, including those with modifications on the piperidin ring, has provided insights into their potential use in various industrial and scientific applications. The studies focused on the influence of alkyl-chain length and the presence of functional groups on the cation's polarity and other relevant chemical properties (Lee, 2011).